BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: 4-Oxopiperidine-3-
carbonitrile hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-Oxopiperidine-3-carbonitrile
Compound Name:
hydrochloride

Cat. No.: B572485

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Oxopiperidine-3-carbonitrile hydrochloride is a heterocyclic organic compound that
serves as a valuable building block in medicinal chemistry and drug discovery. Its bifunctional
nature, featuring a ketone and a nitrile group on a piperidine scaffold, makes it a versatile
intermediate for the synthesis of more complex molecules, particularly in the development of
kinase inhibitors. This technical guide provides a comprehensive overview of its chemical
properties, synthesis, and applications.

Chemical Identity and Structure

The fundamental properties of 4-Oxopiperidine-3-carbonitrile hydrochloride are
summarized below.
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Identifier Value
CAS Number 1373253-28-1[1][2]
Molecular Formula CeHsCIN20
Molecular Weight 160.6 g/mol [2]
IUPAC Name 4-oxopiperidine-3-carbonitrile;hydrochloride
SMILES C1C(C(=O)CCN1)C#N.CI
Structure:
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Caption: Chemical structure of 4-Oxopiperidine-3-carbonitrile hydrochloride.

Physicochemical Properties

While extensive experimental data for this specific compound is not readily available in the
public domain, the table below lists key properties. Researchers should verify these properties
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with their own analytical data.

Property Value

Physical State Solid

Purity Typically >95% (as per commercial suppliers)
Storage Recommended to be stored in a cool, dry place

Synthesis

A detailed, publicly available, step-by-step experimental protocol for the synthesis of 4-
Oxopiperidine-3-carbonitrile hydrochloride is not extensively documented in peer-reviewed
literature. However, based on the synthesis of analogous structures, a plausible synthetic route
is the cyclization of appropriate precursors to form the piperidone ring, followed by the
introduction of the nitrile group. One common method for creating similar scaffolds is the
Dieckmann condensation of a diester, followed by hydrolysis, decarboxylation, and subsequent
functional group manipulations.

The diagram below illustrates a generalized workflow for the synthesis of substituted
piperidines, which could be adapted for this specific compound.

. Ring Cyclization . . Functional Group 4-Oxopiperidine-3-carbonitrile
Acyclic Precursors (e.g., Dieckmann Condensation) Hydrolysis & Decarboxylation Introduction (Nitrile) hydrochloride
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Caption: Generalized synthetic workflow for 4-oxopiperidine derivatives.

Applications in Drug Discovery

4-Oxopiperidine derivatives are key intermediates in the synthesis of a wide range of
pharmacologically active compounds. The unique arrangement of functional groups in 4-
Oxopiperidine-3-carbonitrile hydrochloride makes it a particularly useful scaffold.

Janus Kinase (JAK) Inhibitors:
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The Janus kinase (JAK) family of enzymes is a critical component of signaling pathways for
numerous cytokines and growth factors. Dysregulation of these pathways is implicated in
various autoimmune diseases and cancers. Small molecule inhibitors of JAKs have emerged
as an important class of therapeutics.

The piperidine scaffold can be elaborated to interact with the ATP-binding site of JAK kinases.
The nitrile group can serve as a key interaction point or be a precursor to other functional
groups that enhance binding affinity and selectivity.

The signaling pathway involving JAKSs is outlined below.
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Caption: Simplified JAK-STAT signaling pathway.

Experimental Protocols

Detailed experimental protocols for the use of 4-Oxopiperidine-3-carbonitrile hydrochloride
are typically found within patent literature for specific drug synthesis. Researchers should
consult relevant patents for precise reaction conditions, including stoichiometry, solvents,
temperatures, and purification methods.
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Safety Information

As with any chemical reagent, 4-Oxopiperidine-3-carbonitrile hydrochloride should be
handled in a well-ventilated laboratory with appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat. For detailed safety information, consult the
Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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